Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C13H20ClN3O B6360904 3-Chloro-6-((2,2,6,6-tetramethylpiperidin-4-yl)oxy)pyridazine CAS No. 1562338-69-5

3-Chloro-6-((2,2,6,6-tetramethylpiperidin-4-yl)oxy)pyridazine

Cat. No. B6360904
CAS RN: 1562338-69-5
M. Wt: 269.77 g/mol
InChI Key: QNZZWJGBBWNRHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08729263B2

Procedure details

To a solution of 2,2,6,6-tetramethylpiperidin-4-ol (106 mg, 0.67 mmol) in DMF (6.7 mL) was added 60% wt NaH (35 mg, 0.87 mmol). The solution was stirred at RT for 30 min, then 3,6-dichloropyridazine (100 mg, 0.67 mmol) was added and the reaction was stirred for 1 h. The crude reaction mixture was diluted in EtOAc. The organic layer was washed with water (5×), brine, dried over Na2SO4, filtered and concentrated under reduced pressure to give 3-chloro-6-(2,2,6,6-tetramethylpiperidin-4-yloxy)pyridazine, intermediate 1-3 (135 mg). The crude material used without further purification. LCMS Rt=1.22 min (condition B); MS (M+1)=270.2. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 7.53 (s, 1H), 7.37 (d, J=9.1 Hz, 1H), 6.91 (d, J=9.1 Hz, 1H), 5.68-5.78 (m, 1H), 2.20 (dd, J=12.4, 4.0 Hz, 2H), 1.32 (s, 6H), 1.27-1.29 (m, 2H), 1.20 (s, 6H).
Name
2,2,6,6-tetramethylpiperidin-4-ol
Quantity
106 mg
Type
reactant
Reaction Step One
Name
NaH
Quantity
35 mg
Type
reactant
Reaction Step One
Name
DMF
Quantity
6.7 mL
Type
solvent
Reaction Step One
Name
3,6-dichloropyridazine
Quantity
100 mg
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-chloro-6-(2,2,6,6-tetramethylpiperidin-4-yloxy)pyridazine
[Compound]
Name
intermediate 1-3

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:11])[CH2:7][CH:6]([OH:8])[CH2:5][C:4]([CH3:10])([CH3:9])[NH:3]1.[H-].[Na+].[Cl:14][C:15]1[N:16]=[N:17][C:18](Cl)=[CH:19][CH:20]=1>CN(C=O)C.CCOC(C)=O>[Cl:14][C:15]1[N:16]=[N:17][C:18]([O:8][CH:6]2[CH2:5][C:4]([CH3:10])([CH3:9])[NH:3][C:2]([CH3:11])([CH3:1])[CH2:7]2)=[CH:19][CH:20]=1 |f:1.2|

Inputs

Step One
Name
2,2,6,6-tetramethylpiperidin-4-ol
Quantity
106 mg
Type
reactant
Smiles
CC1(NC(CC(C1)O)(C)C)C
Name
NaH
Quantity
35 mg
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
6.7 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
3,6-dichloropyridazine
Quantity
100 mg
Type
reactant
Smiles
ClC=1N=NC(=CC1)Cl
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The solution was stirred at RT for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction was stirred for 1 h
Duration
1 h
CUSTOM
Type
CUSTOM
Details
The crude reaction mixture
WASH
Type
WASH
Details
The organic layer was washed with water (5×), brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 30 min
Name
3-chloro-6-(2,2,6,6-tetramethylpiperidin-4-yloxy)pyridazine
Type
product
Smiles
ClC=1N=NC(=CC1)OC1CC(NC(C1)(C)C)(C)C
[Compound]
Name
intermediate 1-3
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 135 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.